Cas no 1545253-35-7 (Ethyl 6-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate)
Ethyl 6-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate
- SCHEMBL21001603
- EN300-6763408
- 1545253-35-7
- ethyl 6-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate
-
- Inchi: 1S/C10H15N3O2/c1-2-15-10(14)8-6-13-5-7(11)3-4-9(13)12-8/h6-7H,2-5,11H2,1H3
- InChI Key: UWLBCDBYWWXVAV-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CN2C(CCC(C2)N)=N1)=O
Computed Properties
- Exact Mass: 209.116426730g/mol
- Monoisotopic Mass: 209.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 70.1Ų
Ethyl 6-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6763408-0.05g |
ethyl 6-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate |
1545253-35-7 | 0.05g |
$912.0 | 2023-05-30 | ||
| Enamine | EN300-6763408-0.1g |
ethyl 6-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate |
1545253-35-7 | 0.1g |
$956.0 | 2023-05-30 | ||
| Enamine | EN300-6763408-0.25g |
ethyl 6-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate |
1545253-35-7 | 0.25g |
$999.0 | 2023-05-30 | ||
| Enamine | EN300-6763408-0.5g |
ethyl 6-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate |
1545253-35-7 | 0.5g |
$1043.0 | 2023-05-30 | ||
| Enamine | EN300-6763408-1.0g |
ethyl 6-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate |
1545253-35-7 | 1g |
$1086.0 | 2023-05-30 | ||
| Enamine | EN300-6763408-2.5g |
ethyl 6-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate |
1545253-35-7 | 2.5g |
$2127.0 | 2023-05-30 | ||
| Enamine | EN300-6763408-5.0g |
ethyl 6-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate |
1545253-35-7 | 5g |
$3147.0 | 2023-05-30 | ||
| Enamine | EN300-6763408-10.0g |
ethyl 6-amino-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate |
1545253-35-7 | 10g |
$4667.0 | 2023-05-30 |
Ethyl 6-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on Ethyl 6-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate
Ethyl 6-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1545253-35-7): A Comprehensive Overview
Ethyl 6-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1545253-35-7) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the imidazopyridine class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of both amino and carboxylate functional groups in its structure suggests a high degree of reactivity, making it a valuable intermediate in the synthesis of more complex molecules.
The Ethyl 6-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate molecule exhibits a fused ring system consisting of an imidazole ring and a pyridine ring, which is a common motif in many bioactive compounds. This particular arrangement allows for diverse interactions with biological targets, including enzymes and receptors. The carboxylate group at the 2-position and the amino group at the 6-position provide multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological properties.
Recent studies have highlighted the potential of imidazopyridine derivatives as scaffolds for drug discovery. Specifically, compounds within this class have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The Ethyl 6-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1545253-35-7) has been investigated for its ability to modulate certain enzymatic pathways that are implicated in disease processes. For instance, its structural features may allow it to interact with metalloproteinases and other hydrolases, which are often overexpressed in pathological conditions.
In terms of synthetic chemistry, the preparation of Ethyl 6-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate involves multi-step organic transformations that highlight the versatility of heterocyclic chemistry. The synthesis typically begins with the formation of the tetrahydropyridoindole core through cyclization reactions. Subsequent functionalization steps introduce the amino and carboxylate groups at strategic positions within the ring system. These synthetic routes often require careful optimization to ensure high yields and purity.
The pharmacological evaluation of Ethyl 6-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain kinases and phosphodiesterases, suggesting potential applications in treating conditions such as chronic inflammation and neurodegeneration. Additionally, its interaction with DNA-binding proteins has been explored in preliminary research, indicating a possible role in cancer therapy.
The compound's solubility profile and stability under various conditions are also critical factors to consider in its development as a pharmaceutical agent. Ethyl 6-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate exhibits moderate solubility in polar organic solvents but limited solubility in water. This characteristic may influence its formulation and delivery methods if it were to be developed into a drug product.
Advanced computational methods have been employed to further understand the binding interactions of Ethyl 6-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate with biological targets. Molecular docking simulations have provided insights into how this compound might fit within active sites of enzymes or receptors at an atomic level. These studies not only help predict potential therapeutic effects but also guide medicinal chemists in designing more effective derivatives.
The future directions for research on Ethyl 6-amino-5-hydroxytetrahydropyrido[4',3':4:5]pyrazinodiazepin]-3(4H)-one (CAS No. 1545253-35-7) include exploring its mechanism of action in greater detail and conducting preclinical studies to assess its safety and efficacy. Additionally,investigators are interested in developing novel synthetic routes that could improve yield and reduce costs associated with its production.
In conclusion,Ethyl 6-amino-hydroxytetrahydropyrido[4',3':4:5]pyrazinodiazepin]-3(4H)-one(CAS No.1545253-35-7) represents an intriguing compound with significant potential for further development.Its unique structural features,combined with promising preliminary biological activity,make it a valuable candidate for future pharmaceutical research.As our understanding of heterocyclic chemistry continues to evolve,compounds like this one will undoubtedly play an important role in discovering new treatments for various diseases.
1545253-35-7 (Ethyl 6-amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)